Owing to shape memory and super-elasticity, shape memory alloy (SMA) has been applied widely in many fields, such as aerospace, medical facility, civil engineering, and so on. In this paper, wires of nickel-titanium (NiTi) SMA are inserted into the carbon fiber-reinforced polymer (CFRP) T-shape structure. The enhancing laws are investigated via the comparison of the performance of the cases with or without SMA in tensile tests. According to the microscopic damage morphology and the damage degree in the simulative study, the reinforcement mechanism is further revealed. Then, the roles of the SMA in the adhesive repair of the T-joint with permanent damage, dominated by delamination, are analyzed by contrast experiments. Overall, both the advantage of SMA, super-elasticity and shape memory, are skillfully utilized to improve the mechanical property and subsequent adhesive repair of CFRP T-joints. Specifically, it raises by an average of 10% and 85% the value of ultimate force and elongation for T-joint cross-embedded with SMA compared with no SMA's, as well as increasing by 57.14% and 42.42% the number of ultimate force and healing efficiency by embedding SMA under thermal adhesion environment averagely.

Smart-Windows, which automatically regulate the intensity of sunlight entering the building, have attracted tremendous interest in reducing energy consumption by controlling the solar transmittance. Herein, a microgel-based double-network hydrogel (A-DN hydrogel) was prepared as flexible self-adaptable Smart-Shield to regulate sunlight. A novel thermochromic material, P(NIPAm-co-AA) microgels, was synthesized and used to construct a tough double-network hydrogel with polyacrylamide (PAAm). A-DN hydrogel, with a high solar transmittance of 87.2% at 25 °C but gradually decreased to 0% with increasing temperature to 40 °C, can intelligently select the appropriate solar transmittance according to the ambient temperature. In addition, due to the special double network structure of A-DN hydrogel and small characteristic size of microgel, A-DN hydrogel has no volume change after phase transformation and has excellent mechanical properties and high response speed. Energy Plus simulation software was used to construct the application form of simulated Smart-Shield in buildings. Simulations suggested that A-DN shield can cut off 21.04% energy consumption compared with the normal glass, and its energy saving efficiency is higher than that of commercial low-E glass (10.89%). In general, this strategy will provide new avenues for the preparation of intelligent materials with excellent mechanical properties and temperature response.

Stir casting and powder metallurgy are the mainstream technologies for manufacturing particle-reinforced aluminum matrix composites. However, particle agglomeration and extensive interfacial reaction in stir casting, as well as residual porosity in powder metallurgy, make it challenging to obtain the due performance. In this study, a semi-solid metal direct writing process based on mixed powder remelting was proposed to manufacture SiCp/Al composites. The mixed powder consisting of AlSi10Mg alloy powder, pure Al powder, and SiCp is heated to a temperature slightly exceeding the melting point of the alloy powder and then sheared to produce a paste-like semi-solid aluminum slurry with suspended SiCp. The microstructures of SiCp/Al composites were experimentally investigated and modeled, demonstrating the uniformity of SiCp and the designability of microstructural characteristics (i.e., the volume fraction and shape factor of the solid phases). The SiCp-matrix interface was also characterized to illustrate the reliable interfacial bonding due to the relatively low processing temperature. Compared with the mentioned processes, this novel approach shows superiorities in particle dispersion and interfacial reaction control.

In this work, multifunctional carbon fiber reinforced polymer (CFRP) laminates were manufactured by interleaving electrospun veils decorated with ZnO nanorods (NRs) (CFRP_NY_ZnO). The laminates were tested under dynamic (low velocity impact at 5.0 J and 7.5 J) and quasi-static (pre- and post-impact four-point bending tests) loading conditions. The delamination resistance of CFRP_NY_ZnO was compared with those of CFRP (without veils) and CFRP_NY (with four non-decorated veils) laminates. At 5.0 J, ZnO NRs enhanced the delamination resistance (the lowest delaminated area was around 232.3 ± 38.7 mm2) due to additional energy consuming mechanisms. When the impact energy was increased (7.5 J), the debonding of ZnO NRs from the nanofibers was promoted and a rapid failure propagation was observed (increase in delaminated area of about 27% with respect to CFRP_NY). In quasi-static condition, ZnO NRs proved to be effective in increasing flexural strength (914.4 MPa (±18.8 MPa)) and modulus (83.6 GPa (±0.3 GPa)) of the laminate with respect to CFRP and CFRP_NY and in preventing laminate stiffness losses even after impacts at 5.0 J and 7.5 J.

3D printed short carbon fiber reinforced thermoplastic (SCFRTP) composites are attracting intensive attention because of their advantages such as easy molding, recyclability, etc. The microstructure characteristics including the internal defects, and fiber distributions of 3D printed SCFRTP composites have significant impacts on their performances. In this work, the special engineering plastic polyetheretherketone (PEEK) was used as the matrix, and the 3D printed SCFRTP composites with the short carbon fiber contents of 1 wt% to 10 wt% were prepared and characterized. Then, the probability density distributions of short carbon fibers and micro-void defects were calculated. The micro influencing factors on the tensile properties of the 3D printed SCFRTP composites were studied. This paper provides experimental data for the in-depth analyses and design of 3D printed SCFRTP composites.

Traditionally lattice materials are made of a network of beams in two and three dimensions with majority of the lattice volume being void space. Recently researchers have started exploring ways to exploit this void space for multi-physical property modulation of lattices such as global mechanical behaviour including different elastic moduli, wave propagation, vibration, impact and acoustic features. The elastic moduli are of crucial importance to ensure the structural viability of various multi-functional devices and systems where a space-filled lattice material could potentially be used. Here we develop closed-form analytical expressions for the effective elastic moduli of space-filled lattices based on an exact stiffness matrix approach coupled with the unit cell method, wherein transcendental shape functions are used to obtain exact solutions of the underlying differential equation. This can be viewed as an accurate multi-material based generalisation of the classical formulae for elastic moduli of honeycombs. Numerical results show that the effective in-plane elastic moduli can increase by orders of magnitude with a relatively lower infill stiffness (∼10%). This gives an exceptional opportunity to engineer multi-material lattices with optimal specific stiffness along with characterising the mechanical properties of a multitude of lattice-like artificial and naturally occurring structural forms with space filling.

This paper uses experimental, numerical and analytical methods to investigate the bistable behavior of a curved bistable composite slit tube (Bi-CST). Using the vacuum bag method, two specimens were prepared and bistable experiments were performed. Two Finite Element Models (FEMs) were presented to model the bistable deformation process. Based on the minimum energy principle and three failure criteria, an analytical model to determine the bistable behavior of the curved Bi-CST was proposed, including the strain energy, geometric configuration and stress level. Analytical and numerical results agreed well with experimental results.

As flexible electronic devices become increasingly compact and powerful, they generate more heat, necessitating efficient thermal management to ensure their reliable operation. Flexible substrates, which are essential components of these devices, often struggle to dissipate heat effectively due to their inherent low thermal conductivity. To overcome this challenge, the development of highly thermally conductive flexible substrates is crucial. By employing the electrospinning technique, large-area flexible films were successfully fabricated in this study. The film exhibited a notable in-plane thermal conductivity, reaching its maximum value at 38.4 Wm−1K−1. The film demonstrated its superior performance at a filler concentration of 50 wt%, displaying a thermal conductivity of 28.6 Wm−1K−1, a tensile strength of 27.8 MPa, and an elongation of 8.1%. Furthermore, the film exhibited exceptional flexibility, satisfying the requirements for next-generation flexible substrates. The present study unveils innovative findings concerning the fabrication of expansive and exceptionally thermally conductive flexible substrates, as well as the management of performance in filler-based macroscopic assemblies.

Al based composites reinforced with γ–Al2O3, AlB2 and Al13Fe4 particles were synthesized via sintering the Al–2.5Fe2O3–7.5B2O3, Al–5Fe2O3–5B2O3 and Al–7.5Fe2O3–2.5B2O3 systems and hot extruding. The in–situ formed γ–Al2O3 nanoparticles mainly distribute along grain boundaries, while micron AlB2 and Al13Fe4 particles disperse within matrix grains. All of the composites form fiber texture in the longitudinal section, with the average grain size less than 1 μm. The composite synthesized from Al–2.5Fe2O3–7.5B2O3 has the best ultimate tensile strength at a series of temperatures, which can be 460 MPa and 208 MPa at 250 °C and 400 °C, respectively. It is deduced that the strengthening effect of Al13Fe4 particles is weaker than Al2O3 and AlB2, and the composite of Al–xFe2O3–yB2O3 is supposed promising for application at elevated temperatures.

Solid-liquid phase change materials (PCMs) have the advantages of easy adjustment of the phase transition temperature, high heat enthalpy, and small volume change, which endow them with great application potential in thermal management. However, problems such as low thermal conductivity, inherent stiffness, and liquid flow of solid-liquid PCMs limit their functional applications. Herein, high-enthalpy composite PCMs supported by polymer aerogel are reported, which can prevent long-range crystallization and provide shape stability before and after phase transition. In this work, aramid nanofiber (ANF) aerogel was used as the carrier, polyethylene glycol (PEG) was used as the PCMs, and the encapsulation of PEG in aerogel was realized by vacuum impregnation. The resulting polymer aerogel-based composite PCMs exhibit a large phase change enthalpy (175.1 J/g) at a PEG content of 95.4 wt%, accompanied by a good thermal conductivity of 1.03 W/m⋅k. Benefiting from the excellent phase change thermal management performance and temperature adjustability, the composite has promising applications in high-end electronic equipment, heat dissipation and pipeline insulation.